Selenium-82

• IUPAC Name: selenium-82
• InChI: InChI=1S/Se/i1+3
• InChI Key: BUGBHKTXTAQXES-AKLPVKDBSA-N
• Canonical SMILES: [Se]
• Isomeric SMILES: [82Se]
• Molecular Formula: Se
• DSSTOX Substance ID: DTXSID60163529
• Molecular Weight: 81.916700 g/mol
• CAS No.: 14687-58-2

Description

Introduction to Selenium-82

This compound (⁸²Se) is a stable isotope of selenium, a nonmetallic element belonging to group 16 of the periodic table. With a natural abundance of 8.82% in naturally occurring selenium, it represents a significant portion of this essential element. Although classified as stable for practical purposes, this compound actually undergoes an extremely slow radioactive decay process known as double beta decay, with a half-life far exceeding the age of the universe.

This isotope has garnered significant scientific interest due to its unique nuclear properties, particularly its double beta decay characteristics. This compound is both naturally occurring and can be produced through nuclear fission processes, making it accessible for various research applications. The isotope contains 48 neutrons and 34 protons, giving it distinctive nuclear properties that have made it valuable for scientific investigation.

This compound has become especially important in the field of neutrino physics, where it serves as a source material for experiments investigating fundamental questions about neutrino properties. Its extremely long half-life makes it ideal for studying rare decay processes, providing insights into aspects of particle physics that would otherwise remain inaccessible.

Preparation Methods

Chromatographic Separation and Impurity Removal

The foundational method for producing radiopure 82Se involves cation-exchange chromatography to eliminate natural radionuclides such as 40K, 232Th, and 238U. In a landmark study, 600 g of natural selenium underwent purification using a reverse impurity removal protocol. The process utilized a chromatographic column filled with cation-exchange resin, selectively retaining cationic impurities while allowing selenious acid (H2SeO3) to elute. This stage reduced thorium and uranium decay products by over 99.9%, as verified by neutron activation analysis.

Reduction and Conditioning of Selenious Acid

The purified H2SeO3 undergoes reduction with sulfur dioxide (SO2) to yield elemental selenium:
$\text{H}_2\text{SeO}_3 + 2\text{SO}_2 \rightarrow \text{Se} \downarrow + 2\text{H}_2\text{SO}_4$
This reaction produces highly dispersed selenium particles, which are then conditioned through decantation, centrifugation, and drying. The conditioning stage is critical for achieving a uniform particle size distribution (<10 μm), ensuring optimal handling in subsequent foil production.

Foil Production and Radiopurity Verification

The conditioned selenium powder is compressed into foils using polypropylene molds, followed by wrapping in 12 μm polyethylene films to prevent environmental contamination. The radiopurity of the final product was assessed using the BiPo-3 spectrometer, which detected 208Tl at 8–54 μBq/kg and set a detection limit of 600 μBq/kg for 214Bi. These results represent a 100-fold improvement over earlier purification techniques.

Table 1: Contamination Levels in 82Se Foils

Radionuclide	Concentration (μBq/kg)	Detection Method
208Tl	8–54	BiPo-3 Spectrometry
214Bi	<600	BiPo-3 Spectrometry

Metabolic Labeling of Yeast with this compound

Conversion to Bioavailable Selenite

A novel biological preparation method involves metabolically incorporating 82Se into yeast (Saccharomyces cerevisiae). Metallic 82Se is dissolved in 62.5% HNO3, refluxed at 80°C, and neutralized with NaOH to form sodium selenite (Na2SeO3). The selenite solution is then introduced into a bioreactor during yeast cultivation, enabling metabolic uptake and incorporation into selenomethionine (SeMet).

Fermentation and Homogenization

The yeast culture is grown in a 150 L bioreactor under controlled nutrient feeding, yielding a slurry with 20% solids. Post-fermentation, the biomass is freeze-dried and homogenized using Teflon balls to produce a fine powder. This method achieves 82Se enrichment levels of 99.3%, certified via inductively coupled plasma mass spectrometry (ICP-MS).

Applications in Nutritional Studies

The 82Se-enriched yeast (SEEY-1) serves as a matrix-matched spike for quantifying SeMet in nutritional supplements. By leveraging isotope dilution analysis, researchers reduced hydrolysis time from 16 hours to under 1 hour while maintaining 98% accuracy.

Natural Occurrence and Fission Production

Natural Abundance and Mining

This compound occurs naturally at 8.73% isotopic abundance in selenium ores. Commercial extraction typically involves flue gas desulfurization from copper refining, where selenium is recovered as a byproduct. However, natural 82Se requires enrichment for research applications due to isotopic dilution.

Enrichment via Gas Centrifugation

Industrial-scale production employs gas centrifugation of selenium hexafluoride (SeF6) to isolate 82Se. This process exploits the small mass difference between isotopes, achieving enrichment factors >95%. The enriched SeF6 is subsequently reduced to metallic selenium using hydrogen gas:
$\text{SeF}_6 + 3\text{H}_2 \rightarrow \text{Se} + 6\text{HF}$

Table 2: Isotopic Composition of Natural Selenium

Isotope	Natural Abundance (%)
74Se	0.89
76Se	9.37
77Se	7.63
78Se	23.77
80Se	49.61
82Se	8.73

Comparative Analysis of Preparation Methods

Purity and Yield Considerations

Radiochemical purification achieves the highest radiopurity (208Tl <54 μBq/kg) but is labor-intensive, with a reported yield of 2.5 kg per batch. In contrast, metabolic labeling offers biological relevance but introduces organic contaminants, limiting its use in physics experiments. Fission-derived 82Se provides industrial-scale quantities but requires post-enrichment purification to remove 79Se (t1/2 = 65,000 years).

Cost and Scalability

Gas centrifugation dominates large-scale production due to lower operational costs (~$50,000/kg), whereas radiochemical methods cost ~$120,000/kg but are indispensable for ultra-pure applications. Metabolic labeling remains niche, with costs exceeding $300,000/kg due to bioreactor expenses.

Challenges in this compound Production

Contamination Control

Applications of High-Purity this compound

Neutrinoless Double-Beta Decay Experiments

The SuperNEMO experiment utilizes 82Se foils to investigate the decay process:
$^{82}\text{Se} \rightarrow ^{82}\text{Kr} + 2e^-$
Radiopure 82Se reduces background signals from thorium decay chains, enhancing sensitivity to hypothetical neutrinoless events.

Isotopic Tracers in Biochemistry

SEEY-1 enables precise tracking of selenium metabolism in vivo, revealing absorption kinetics of SeMet in mammalian systems . This has implications for designing selenium-enriched therapeutics.

Chemical Reactions Analysis

Types of Reactions

Selenium-82, like other selenium isotopes, undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are influenced by the oxidation state of selenium, which can range from -2 to +6.

Common Reagents and Conditions

Oxidation: Selenium can be oxidized using reagents such as nitric acid or hydrogen peroxide to form selenious acid or selenic acid.

Reduction: Elemental selenium can be reduced using sulfur dioxide or other reducing agents to form selenides.

Substitution: Selenium can undergo substitution reactions with halogens to form selenium halides.

Major Products

Oxidation: Selenious acid (H₂SeO₃), Selenic acid (H₂SeO₄)

Reduction: Selenides (e.g., sodium selenide, Na₂Se)

Substitution: Selenium halides (e.g., selenium dichloride, SeCl₂)

Scientific Research Applications

Neutrinoless Double Beta Decay Research

Se-82 is utilized in experiments investigating neutrinoless double beta decay. This phenomenon could provide insights into the properties of neutrinos, potentially revealing whether they are their own antiparticles. Research using Se-82 focuses on developing detectors that can measure this decay process with high sensitivity .

a. Diagnostic Imaging

Se-82 has potential applications in medical imaging techniques, particularly in positron emission tomography (PET). Its isotopic properties allow it to be used as a tracer in metabolic studies, enhancing the understanding of various diseases at the cellular level.

b. Cancer Research

Recent studies have highlighted the role of selenium compounds, including Se-82, in cancer treatment. Selenium has been shown to enhance the efficacy of chemotherapy and radiation therapy by selectively targeting cancer cells while minimizing damage to healthy tissues .

Nutritional Studies

Se-82 is also employed in nutritional research, particularly concerning selenium's bioavailability and its effects on health. Selenized yeast enriched with Se-82 serves as a dietary supplement that provides a highly bioavailable source of selenium, which is critical for various biological functions .

Environmental Monitoring

Selenium isotopes, including Se-82, are used to trace selenium cycling in ecosystems. This application is crucial for understanding selenium's role in environmental health and its impact on wildlife and human populations exposed to selenium through diet or pollution .

Case Study 1: Neutrinoless Double Beta Decay Experiments

In a recent experiment conducted using Se-82 as a target material, researchers successfully demonstrated its application in detecting neutrinoless double beta decay events. The study utilized advanced detection techniques that allowed for the identification of decay signatures with minimal background noise, validating the potential of Se-82 as a reliable isotope for future experiments .

Case Study 2: Selenium-Enriched Yeast

A study involving selenium-enriched yeast (SEEY-1), which contains Se-82, was developed as a Certified Reference Material for accurate quantification of selenomethionine. This research demonstrated that SEEY-1 could significantly improve analytical methods for determining selenium content in food and supplements, addressing previous challenges related to sample preparation and analysis time .

Table 1: Comparison of Selenium Isotopes and Their Applications

Isotope	Application Area	Specific Use Cases
Se-74	Non-destructive testing	Gamma cameras
Se-76	Medical isotope production	Production of Br-75 and Br-76
Se-77	Therapeutic radioisotope production	Production of Br-77
Se-78	Therapeutic radioisotope production	Production of Br-77
Se-82	Neutrino research, cancer treatment	Neutrinoless double beta decay studies, cancer therapy enhancement

Table 2: Selenium-Enriched Yeast (SEEY-1) Composition

Component	Concentration (mg/kg)
Total Selenium	322.1 ± 4.8
Selenomethionine	635.6 ± 16.8

Mechanism of Action

The mechanism of action of Selenium-82 involves its incorporation into various selenoproteins and enzymes. This compound is metabolized to selenophosphate and selenocysteine, which are then incorporated into proteins through a genetically encoded process. This process involves the recognition of specific RNA sequences by selenocysteine inserting sequences (SECIS) and the binding of specialized tRNA to the ribosome . The resulting selenoproteins play a crucial role in antioxidant defense, thyroid hormone metabolism, and other biological processes.

Comparison with Similar Compounds

Comparison with Other Selenium Isotopes

Selenium has six natural isotopes, five of which are stable. Key comparisons include:

Table 1: Comparison of Selenium Isotopes

Isotope	Natural Abundance (%)	Stability/Decay Mode	Key Applications
$^{74}\text{Se}$	0.89%	Stable	Baseline for isotopic studies
$^{77}\text{Se}$	7.5%	Stable	EPR/EXAFS spectroscopy due to $I = 1/2$ spin
$^{80}\text{Se}$	49.61%	Stable	Most abundant; industrial uses
$^{82}\text{Se}$	8.73%	$\beta^-\beta^-$ decay to $^{82}\text{Kr}$	IDMS standards, neutrino research

Key Findings :

• $^{82}\text{Se}$'s double beta decay is critical for studying neutrinoless decay modes, which could determine neutrino mass .
• $^{77}\text{Se}$ is preferred for spectroscopic techniques due to its nuclear spin properties, unlike $^{82}\text{Se}$, which is used for isotopic tracing .

Comparison with Selenium-Containing Compounds

Certified Reference Materials (CRMs)

CRMs like SEES-1 ($^{82}\text{Se}$-labeled selenomethionine) and SELM-1 (natural selenium-enriched yeast) are pivotal for analytical accuracy.

Table 2: Key CRMs for Selenium Analysis

CRM	Composition	Isotopic Labeling	Certification Details	Applications
SEES-1	Selenomethionine in solution	$^{82}\text{Se}$	Certified purity: 99.7%, uncertainty <0.3%	IDMS for food/environmental samples
SENS-1	Natural selenomethionine	Natural Se	Purity: 98.5%, traceable to SI units	Calibration of non-isotopic methods
SELM-1	Selenium-enriched yeast	Natural Se	Total Se: $2060 \pm 70$ mg/kg	Matrix-matched standards for bioavailability studies

Key Differences :

• SEES-1 eliminates matrix effects in IDMS by using $^{82}\text{Se}$ to match the sample’s isotopic profile, enhancing accuracy .
• SENS-1 and SELM-1 rely on natural selenium, making them susceptible to interferences in complex matrices like biological tissues .

Selenium vs. Sulfur Compounds

Though chemically similar to sulfur, selenium’s larger atomic radius (120 pm vs. sulfur’s 104 pm) and lower electronegativity (2.55 vs. 2.58) result in distinct properties:

• Selenoproteins (e.g., glutathione peroxidase) are more redox-active than sulfur analogs but less stable under oxidative conditions .
• Selenomethionine is more susceptible to photodegradation than methionine, limiting its use in photostable formulations .

Analytical Chemistry

• IDMS with SEES-1: Achieves detection limits of 0.1 ng/g for selenomethionine in high-ionic-strength waters, outperforming natural Se CRMs by >30% .
• Speciation Studies: $^{82}\text{Se}$-labeled yeast (SEEY-1) enables precise quantification of selenocysteine in biological matrices, reducing biases from extraction losses .

Nuclear Physics

• Double Beta Decay: The decay energy ($Q_{\beta\beta} = 2.995$ MeV) and half-life of $^{82}\text{Se}$ are central to experiments like CANDLES and NEMO III, which probe neutrino masses .

Biological Activity

Selenium (Se) is an essential trace element known for its biological significance in various physiological processes. Among its isotopes, Selenium-82 ($^{82}$Se) has garnered attention for its potential applications in research and health. This article explores the biological activity of this compound, emphasizing its biochemical roles, health implications, and recent research findings.

Overview of this compound

This compound is a stable isotope of selenium that is utilized in various studies due to its unique properties. As a part of selenized compounds, it plays a crucial role in metabolic processes and exhibits antioxidant properties. The biological activity of selenium is largely attributed to its incorporation into selenoproteins, which are vital for maintaining cellular functions and protecting against oxidative stress.

Biological Functions

• Antioxidant Activity : Selenium acts as a cofactor for antioxidant enzymes such as glutathione peroxidase, which helps protect cells from oxidative damage.
• Immune Function : Selenium is essential for optimal immune response, influencing the proliferation and activity of immune cells.
• Thyroid Function : It plays a critical role in the synthesis of thyroid hormones and protects the thyroid gland from oxidative damage.

1. Metabolically Labeled Yeast Studies

Recent studies have utilized $^{82}$Se-enriched yeast to analyze selenium's bioavailability and metabolic pathways. For instance, researchers demonstrated that using $^{82}$Se-labeled yeast (SEEY-1) could enhance the detection of selenomethionine and other selenium metabolites in biological samples. This method significantly reduces analysis time from 16 hours to under one hour, allowing for more efficient research into selenium's biochemical pathways .

2. Selenium Status in Health Conditions

A study examining selenium levels in patients with COVID-19 found that those who survived had higher serum selenium concentrations compared to non-survivors. Specifically, the average selenium level in survivors was 79.1 ng/mL versus 69.2 ng/mL in non-survivors, indicating a potential protective role of selenium against viral infections . This highlights the importance of maintaining adequate selenium levels for immune function.

3. Cancer Prevention Research

Selenium has been investigated for its potential role in cancer prevention. Epidemiological studies suggest an inverse relationship between selenium status and the risk of several cancers, including prostate and colorectal cancer. Notably, clinical trials have shown mixed results regarding the effectiveness of selenium supplementation in cancer prevention . The Nutritional Prevention of Cancer Trial indicated that while some forms of cancer risk may be reduced with selenium supplementation, more recent trials have not consistently supported these findings.

Comparative Data on Selenium Sources

Source Type	Bioavailability	Toxicity Level	Notable Compounds
Inorganic Selenium	Low	Moderate	Selenite (SeO₃²⁻)
Organic Selenium	High	Low	Selenomethionine (SeMet)
Selenium Nanoparticles	Very High	Very Low	Biologically synthesized SeNPs

Selenium nanoparticles (SeNPs), which include $^{82}$Se forms, have shown enhanced absorption and lower toxicity compared to traditional inorganic forms . These nanoparticles are being explored for their applications in nutrition and medicine due to their high biological activity.

Q & A

Q. What is the primary decay mode of Selenium-82, and how is its half-life determined experimentally?

this compound undergoes double-beta decay (ββ decay), where two neutrons convert into protons, emitting two electrons and two antineutrinos. The half-life is measured via geochemical analysis of selenium-rich ores, where accumulated daughter isotopes (e.g., krypton-82) are quantified using mass spectrometry. Early studies estimated a half-life of ~1.4 × 10²⁰ years using isotopic ratios in selenium ores , while later analyses refined this to (2.76 ± 0.88) × 10²⁰ years using tellurobismuthite samples .

Q. Why is this compound a critical isotope for studying nuclear decay processes?

this compound is one of the few isotopes that undergo double-beta decay, making it a key candidate for probing weak nuclear interactions and neutrino physics. Its decay pathway provides insights into nuclear stability and binding energy calculations, particularly via the liquid drop model, which predicts energy differences between this compound and its decay product, krypton-82 .

Q. What experimental methods are used to validate the double-beta decay mechanism in this compound?

Two primary approaches are employed:

• Geochemical methods : Analyze isotopic ratios (e.g., ⁸²Kr/⁸²Se) in mineral ores to infer decay rates .
• Direct detection : Use detectors like time projection chambers or scintillating crystals (e.g., in the CUPID-0 experiment) to capture emitted electrons and neutrinos . Both methods require high-purity samples and rigorous background radiation shielding .

Advanced Research Questions

Q. How do discrepancies in this compound half-life measurements arise across studies, and how can they be resolved?

Discrepancies stem from:

• Sample purity : Contamination with neutron-rich isotopes (e.g., from cosmic-ray interactions) alters isotopic ratios .
• Neutron flux variations : Natural neutron fluxes in ore deposits may accelerate or decelerate decay pathways .
• Detection sensitivity : Direct detection experiments face challenges in distinguishing ββ decay signals from background noise . Resolution requires cross-validation using certified reference materials (e.g., SEES-1 for isotopic labeling) and standardized geochemical protocols .

Q. What methodological advancements have improved the sensitivity of neutrinoless double-beta decay (0νββ) searches in this compound?

Key innovations include:

• Cryogenic detectors : The CUPID-0 experiment uses scintillating ⁸²Se-enriched crystals to detect 0νββ decay with reduced thermal noise .
• Isotopic enrichment : High-purity ⁸²Se samples (e.g., SEES-1 certified material) minimize isotopic interference .
• Background discrimination : Machine learning algorithms differentiate decay signals from cosmic-ray interactions .

Q. How can researchers address contradictions in geochemical vs. direct detection results for this compound decay?

Contradictions arise from differing assumptions:

• Geochemical studies assume constant decay rates, but evidence suggests historical variations in nuclear forces (e.g., during Earth’s formation) may have altered half-lives .
• Direct detection experiments require real-time data, which may not account for long-term geological processes . A hybrid approach, combining isotopic analysis of ancient ores with modern detector data, is recommended to reconcile these models .

Q. What are the implications of this compound decay for nuclear phase transition theories?

Variations in ββ decay rates may indicate shifts in nuclear pairing modes (e.g., isoscalar to isovector transitions) caused by changes in nuclear force strength. Such phase transitions could explain anomalies in geochemical half-life measurements and inform models of nucleosynthesis .

Methodological Guidelines

Q. Table 1: Certified Reference Materials for this compound Studies

Material	Purpose	Certification Details	Source
SEES-1	⁸²Se-labeled selenomethionine	Isotopic purity: 99.9% ± 0.1%	National Research Council Canada
SENS-1	Natural selenomethionine	Purity: 98.5% ± 0.5%	National Research Council Canada

Q. Table 2: Key Parameters for this compound Decay Experiments

Parameter	Geochemical Method	Direct Detection Method
Sample mass required	1–100 g of ore	10–100 g enriched ⁸²Se
Detection sensitivity	~10²⁰ years	~10²⁶ years (for 0νββ)
Primary challenges	Neutron flux interference	Background radiation